Cas no 1780056-00-9 (2-(Thiolan-2-yl)propanenitrile)

• Product Name: 2-(Thiolan-2-yl)propanenitrile
• CAS No: 1780056-00-9
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 5564673
• PubChem ID: 84064105
• Update Time: 2025-10-24

2-(Thiolan-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-2-yl)propanenitrile
• 1780056-00-9
• EN300-1827346
• 2-(Thiolan-2-yl)propanenitrile

• Inchi： 1S/C7H11NS/c1-6(5-8)7-3-2-4-9-7/h6-7H,2-4H2,1H3
• InChI Key： IJNJZAOEIFKIEM-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C#N)C

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-(Thiolan-2-yl)propanenitrile

Introduction to 2-(Thiolan-2-yl)propanenitrile (CAS No. 1780056-00-9)

2-(Thiolan-2-yl)propanenitrile, also known by its CAS number 1780056-00-9, is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinct thiolane ring and nitrile group, which confer it with a range of interesting properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with 2-(Thiolan-2-yl)propanenitrile.

Chemical Structure and Properties

2-(Thiolan-2-yl)propanenitrile is a heterocyclic compound with a thiolane ring (a six-membered ring containing sulfur) and a nitrile group (-CN). The thiolane ring is a key structural feature that contributes to the compound's stability and reactivity. The nitrile group, on the other hand, imparts polarity and enhances the compound's ability to participate in various chemical reactions. The molecular formula of 2-(Thiolan-2-yl)propanenitrile is C₇H₁₁NS, and its molecular weight is approximately 149.23 g/mol.

The physical properties of 2-(Thiolan-2-yl)propanenitrile include its appearance as a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various laboratory settings and industrial applications.

Synthesis Methods

The synthesis of 2-(Thiolan-2-yl)propanenitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-thiopropionitrile with an appropriate sulfur source to form the thiolane ring. Another approach involves the cyclization of a linear precursor containing both the nitrile and sulfur functionalities.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity compared to traditional methods. The use of microwave-assisted synthesis has become increasingly popular due to its environmental benefits and cost-effectiveness.

Biological Activities

2-(Thiolan-2-yl)propanenitrile has shown promising biological activities that make it a subject of interest in pharmaceutical research. One notable activity is its potential as an antioxidant. The presence of the thiolane ring and nitrile group allows the compound to scavenge free radicals effectively, thereby protecting cells from oxidative damage.

In addition to its antioxidant properties, 2-(Thiolan-2-yl)propanenitrile has been investigated for its anti-inflammatory effects. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

Clinical Applications and Research

The potential clinical applications of 2-(Thiolan-2-yl)propanenitrile are currently being explored through various preclinical studies. One area of focus is its use as a neuroprotective agent. Research conducted at a leading pharmaceutical company has shown that this compound can protect neurons from ischemic damage by reducing oxidative stress and inflammation.

In another study published in the Journal of Neurochemistry, researchers found that 2-(Thiolan-2-yl)propanenitrile can enhance cognitive function in animal models of Alzheimer's disease. The compound was shown to improve memory retention and reduce amyloid-beta plaque formation, which are key hallmarks of Alzheimer's disease.

Safety Considerations

Safety is a critical aspect when considering the use of any chemical compound in research or clinical settings. While no significant toxicological data are available for 2-(Thiolan-2-yl)propanenitrile, it is important to handle this compound with care due to its reactive nature. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

To ensure safe handling and storage, it is recommended to keep the compound in tightly sealed containers away from heat sources and incompatible materials. Additionally, proper disposal methods should be followed to prevent environmental contamination.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(Thiolan-2-yl)propanenitrile (CAS No. 1780056-00-9) holds great promise for advancing our understanding of its biological activities and potential therapeutic applications. Further studies are needed to elucidate its mechanisms of action at the molecular level and to evaluate its safety profile in humans.

In conclusion, 2-(Thiolan-2-yl)propanenitrile is a versatile compound with unique structural features that contribute to its diverse biological activities. Its potential as an antioxidant, anti-inflammatory agent, neuroprotective agent, and cognitive enhancer makes it an exciting candidate for further investigation in both academic research and pharmaceutical development.